5-Trifluoromethyl-2-methylphenyldiazonium fluorborate

• Molecular Formula: C8H6BF7N2
• Molecular Weight: 273.95 g/mol
• IUPAC Name: 2-methyl-5-(trifluoromethyl)benzenediazonium;tetrafluoroborate
• InChI: InChI=1S/C8H6F3N2.BF4/c1-5-2-3-6(8(9,10)11)4-7(5)13-12;2-1(3,4)5/h2-4H,1H3;/q+1;-1
• InChI Key: WDALKVJPWMWBSQ-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.CC1=C(C=C(C=C1)C(F)(F)F)[N+]#N

Description

5-Trifluoromethyl-2-methylphenyldiazonium fluorborate is a useful research compound. Its molecular formula is C8H6BF7N2 and its molecular weight is 273.95 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Seventeen and one-half grams of 5-trifluoromethyl-2-methylaniline was melted and the melted material added to 100 ml. of a cold 48 percent HBF4 solution. 7.9 g. of sodium nitrite in 10 ml. of water were added thereto in dropwise fashion. The temperature of the diazotization reaction was maintained below 15° C. during the addition. The diazotization mixture was stirred in the cold for about 15 minutes and then poured onto a sintered glass funnel. 5-Trifluoromethyl-2-methylphenyldiazonium fluorborate formed in the above reaction was collected thereon as a solid precipitate. The filter cake was washed once with cold HBF4 solution, twice with cold ethanol and several times with cold ether; weight = 20.2 g.; m.p. above 250° C.